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Compound of Interest

Compound Name: Magnesium aluminate

Cat. No.: B223811

Introduction to Magnesium Aluminate Spinel
(MgAIl204)

Magnesium aluminate spinel (MgAI20a4) is a ceramic material with a cubic crystal structure
that has garnered significant interest for geological and industrial applications, including
refractories, transparent armor, and catalyst supports.[1][2] The spinel structure consists of a
close-packed cubic arrangement of oxygen anions, with cations occupying one-eighth of the
tetrahedral (A) sites and one-half of the octahedral (B) sites.[3][4]

In a "normal” stoichiometric spinel, the divalent Mg?* ions occupy the tetrahedral sites, and the
trivalent AI3* ions occupy the octahedral sites.[5][6] However, a degree of disorder, known as
“inversion," is common, where Mg?* and Al3* cations exchange sites.[4][5] This phenomenon of
cation ordering is quantified by the inversion parameter, i, in the formula (Mg1-iAl)[MgiAl2-i]Oa,
where parentheses denote tetrahedral sites and square brackets denote octahedral sites.[4] An
inversion parameter of i=0 corresponds to a normal spinel, while i=1 signifies an inverse spinel.
A completely random distribution corresponds to i=2/3.[2]

This guide focuses on non-stoichiometric spinel, where the MgO:Al20s molar ratio deviates
from 1:1. This deviation significantly influences the defect chemistry and the cation ordering,
thereby affecting the material's overall properties.
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Non-Stoichiometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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